Cas no 121006-52-8 (Tert-butyl (2,5-dimethoxyphenyl)carbamate)

• Product Name: Tert-butyl (2,5-dimethoxyphenyl)carbamate
• CAS No: 121006-52-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD07127716
• CID: 4563046
• PubChem ID: 4935483
• Update Time: 2025-08-05

Tert-butyl (2,5-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2,5-DIMETHOXYPHENYL)CARBAMATE
• tert-butyl N-(2,5-dimethoxyphenyl)carbamate
• WEA00652
• t-Butyl (2,5-dimethoxyphenyl)carbamate
• tert-butyl 2,5-dimethoxyphenylcarbamate
• W13557
• DB-374131
• 1-(Boc-amino)-2,5-dimethoxybenzene
• NIYCJCDSWJNYAI-UHFFFAOYSA-N
• AKOS003581110
• N-Boc-2,5-dimethoxyaniline
• SY126497
• 121006-52-8
• 1,1-Dimethylethyl N-(2,5-dimethoxyphenyl)carbamate
• MFCD07127716
• SCHEMBL115661
• TERT-BUTYL(2,5-DIMETHOXYPHENYL)CARBAMATE
• CS-0038718
• AS-65155
• Tert-butyl (2,5-dimethoxyphenyl)carbamate

• MDL： MFCD07127716
• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(15)14-10-8-9(16-4)6-7-11(10)17-5/h6-8H,1-5H3,(H,14,15)
• InChI Key： NIYCJCDSWJNYAI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.8

Additional information on Tert-butyl (2,5-dimethoxyphenyl)carbamate

Recent Advances in the Study of Tert-butyl (2,5-dimethoxyphenyl)carbamate (CAS: 121006-52-8) in Chemical Biology and Pharmaceutical Research

Tert-butyl (2,5-dimethoxyphenyl)carbamate (CAS: 121006-52-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl group and dimethoxyphenyl moiety, has shown promising applications in drug discovery and medicinal chemistry. Recent studies have focused on its synthetic routes, biological activities, and potential therapeutic applications, making it a valuable scaffold for further investigation.

The compound's structural features contribute to its versatility in chemical modifications and interactions with biological targets. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the carbamate group enhances its stability and bioavailability, while the dimethoxyphenyl ring system offers opportunities for structure-activity relationship (SAR) studies.

Recent synthetic methodologies have improved the efficiency of producing Tert-butyl (2,5-dimethoxyphenyl)carbamate, with several research groups reporting optimized protocols. These advancements include novel catalytic systems and greener synthetic approaches that reduce byproduct formation and improve yields. The compound's purity and characterization have been thoroughly investigated using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In pharmacological studies, this compound has demonstrated interesting biological activities, particularly in modulating specific enzyme systems. Preliminary screening results indicate potential applications in neurological disorders and inflammatory conditions, though detailed mechanism-of-action studies are still ongoing. The compound's pharmacokinetic properties, including its metabolic stability and membrane permeability, are currently under evaluation in various in vitro and in vivo models.

The pharmaceutical industry has shown growing interest in this compound as a potential lead structure. Several patent applications filed in the past two years highlight its utility in various therapeutic areas. Researchers are particularly interested in its potential as a precursor for developing novel anticancer agents, with some derivatives showing promising activity in preliminary cell-based assays.

Future research directions for Tert-butyl (2,5-dimethoxyphenyl)carbamate include more extensive SAR studies, optimization of its physicochemical properties, and evaluation in disease-relevant animal models. The compound's unique structural features continue to inspire new synthetic strategies and biological investigations in the chemical biology community. As research progresses, this molecule may serve as a valuable tool compound or even evolve into a clinical candidate for specific therapeutic applications.